Cas no 2680904-97-4 (3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid)

• Product Name: 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid
• CAS No: 2680904-97-4
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 5628710
• PubChem ID: 165939244
• Update Time: 2025-06-14

3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28301872
• 2680904-97-4
• 3-({[(benzyloxy)carbonyl][1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylic acid
• 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid

• Inchi： 1S/C21H20N2O5/c1-15(18-9-5-6-11-22-18)23(13-17-10-12-27-19(17)20(24)25)21(26)28-14-16-7-3-2-4-8-16/h2-12,15H,13-14H2,1H3,(H,24,25)
• InChI Key： DYQRRYKVSMPERZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=COC=1C(=O)O)C(C)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 380.13722174g/mol
• Monoisotopic Mass: 380.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid

Comprehensive Overview of 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid (CAS No. 2680904-97-4)

3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid (CAS No. 2680904-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan-2-carboxylic acid backbone and benzyloxycarbonyl protective group, is widely explored for its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly interested in its structural versatility, which allows for modifications to enhance bioavailability and therapeutic efficacy.

The compound’s pyridin-2-yl moiety plays a critical role in its interaction with biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. As the demand for small-molecule therapeutics grows, 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid stands out due to its balanced hydrophobicity and hydrogen-bonding capacity, which are essential for drug-like properties.

From a synthetic perspective, the incorporation of the benzyloxycarbonyl (Cbz) group in this compound facilitates selective deprotection strategies, enabling controlled functionalization. This feature is particularly advantageous in peptide synthesis and prodrug design, where protecting groups are pivotal. Moreover, the furan-2-carboxylic acid segment contributes to the compound’s metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization discussions.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for CAS No. 2680904-97-4, minimizing hazardous byproducts. This aligns with the global push for sustainable pharmaceutical manufacturing, a frequently searched topic among industry professionals. Computational tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling are also being employed to predict the compound’s interactions, reducing reliance on trial-and-error methods.

The compound’s nomenclature, though complex, reflects its multifunctional design. Key terms such as ethylamino and methylfuran underscore its hybrid structure, combining aromatic and aliphatic features. Such diversity is increasingly sought after in fragment-based drug discovery, where modularity accelerates lead optimization. As interest grows in personalized medicine, the adaptability of 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid positions it as a promising candidate for tailored therapies.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency—a priority for regulatory compliance. Discussions on quality control and batch-to-batch reproducibility frequently cite such methodologies, highlighting their importance in modern pharmacopeias.

In summary, 3-({(benzyloxy)carbonyl1-(pyridin-2-yl)ethylamino}methyl)furan-2-carboxylic acid exemplifies innovation at the intersection of chemistry and biology. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in areas like targeted drug delivery and bioconjugation. As scientific inquiries evolve, this compound is poised to remain a focal point in the quest for next-generation therapeutics.